Cas no 145440-90-0 (3-Isoxazolecarboxamide,5-(hydroxymethyl)-N-(2,4,6-trimethylphenyl)-)

• Product Name: 3-Isoxazolecarboxamide,5-(hydroxymethyl)-N-(2,4,6-trimethylphenyl)-
• CAS No: 145440-90-0
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 158773
• PubChem ID: 3073011
• Update Time: 2025-04-19

3-Isoxazolecarboxamide,5-(hydroxymethyl)-N-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide,5-(hydroxymethyl)-N-(2,4,6-trimethylphenyl)-
• 5-(hydroxymethyl)-N-(2,4,6-trimethylphenyl)-2H-1,3-oxazole-3-carboxamide
• 5-(Hydroxymethyl)-N-(2,4,6-trimethylphenyl)-3-isoxazolecarboxamide
• 5-(hydroxymethyl)-N-(2,4,6-trimethylphenyl)isoxazole-3-carboxamide
• 5-(Hydroxymethyl)-N-mesitylisoxazole-3-carboxamide
• DTXSID80932597
• 5-(HYDROXYMETHYL)-N-(2,4,6-TRIMETHYLPHENYL)OXAZOLE-3-CARBOXAMIDE
• 5-(hydroxymethyl)-N-(2,4,6-trimethylphenyl)-1,2-oxazole-3-carboxamide
• 3-Isoxazolecarboxamide, 5-(hydroxymethyl)-N-(2,4,6-trimethylphenyl)-
• 145440-90-0

• Inchi： 1S/C14H16N2O3/c1-8-4-9(2)13(10(3)5-8)15-14(18)12-6-11(7-17)19-16-12/h4-6,17H,7H2,1-3H3,(H,15,18)
• InChI Key： UEQPKDMRLWIDHE-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C(NC2C(C)=CC(C)=CC=2C)=O)=N1

Computed Properties

• Exact Mass: 262.13184
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 61.8